![molecular formula C9H7ClN4O2 B3158915 methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate CAS No. 860649-43-0](/img/structure/B3158915.png)
methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate
Overview
Description
“Methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate” is a chemical compound that contains a 1,2,4-triazole ring. Triazole compounds, including this one, are heterocyclic compounds with two carbon and three nitrogen atoms in the five-membered aromatic azole chain . They are capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities .
Molecular Structure Analysis
The molecular structure of 1,2,4-triazole compounds, including “methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate”, is characterized by a five-membered aromatic azole chain with two carbon and three nitrogen atoms . This unique structure allows these compounds to readily bind with various enzymes and receptors in the biological system .Scientific Research Applications
Antiviral Applications
1,2,4-Triazole derivatives have been reported to exhibit antiviral activities . For instance, Ribavirin, a well-known antiviral drug, incorporates a 1,2,4-triazole ring in its structure .
Anti-inflammatory Applications
Compounds containing the 1,2,4-triazole ring have shown anti-inflammatory properties . This suggests that “methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate” could potentially be used in the development of new anti-inflammatory drugs.
Antifertility Applications
1,2,4-Triazole derivatives have also been associated with antifertility activity . This could open up new avenues for research in reproductive health and contraception.
Antitubercular Applications
The 1,2,4-triazole ring has been associated with antitubercular activities . This suggests potential applications in the treatment of tuberculosis.
Anticancer Applications
Compounds containing the 1,2,4-triazole ring have shown promising anticancer activities . For instance, certain 5-chloro-[1,2,4]triazoloquinazolines have been found to possess promising anticancer activities against medulloblastoma (Daoy) and melanoma (SK-MEL28) cell lines .
Antibacterial Applications
1,2,4-Triazole derivatives have been reported to exhibit significant antibacterial activity . This suggests that “methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate” could potentially be used in the development of new antibacterial agents.
Antifungal Applications
1,2,4-Triazole derivatives, such as itraconazole, posaconazole, and voriconazole, are widely used as antifungal agents . This suggests potential applications of “methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate” in antifungal therapies.
Industrial Applications
1,2,4-Triazole compounds are also used in various industrial applications, including as inhibitors, pesticides, dyes, acid-indicators, and other industrial chemicals .
Mechanism of Action
Target of Action
Methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate, also known as methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)pyridine-3-carboxylate, is a compound that belongs to the class of triazoles . Triazole compounds are known to interact with a variety of enzymes and receptors in the biological system . .
Mode of Action
Triazole compounds are known to form hydrogen bonds with different targets, leading to various biological activities . This suggests that methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate may interact with its targets in a similar manner.
Biochemical Pathways
Triazole-pyrimidine hybrid compounds have been found to exhibit neuroprotective and anti-inflammatory properties . This suggests that these compounds may affect pathways related to neuroprotection and inflammation .
Pharmacokinetics
It is known that triazole derivatives can improve the pharmacokinetics, pharmacological, and toxicological properties of compounds .
Result of Action
Triazole-pyrimidine hybrid compounds have been found to exhibit neuroprotective and anti-inflammatory properties . This suggests that these compounds may have similar effects.
Action Environment
It is known that the biological activity of triazole compounds can be influenced by various factors, including the presence of other compounds, ph, temperature, and the specific biological environment .
properties
IUPAC Name |
methyl 5-chloro-6-(1,2,4-triazol-1-yl)pyridine-3-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7ClN4O2/c1-16-9(15)6-2-7(10)8(12-3-6)14-5-11-4-13-14/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZVWWNMYSJSZFU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(N=C1)N2C=NC=N2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7ClN4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501176287 | |
Record name | Methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)-3-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501176287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)nicotinate | |
CAS RN |
860649-43-0 | |
Record name | Methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)-3-pyridinecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=860649-43-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 5-chloro-6-(1H-1,2,4-triazol-1-yl)-3-pyridinecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501176287 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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